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Compound of Interest

Compound Name: 5-Methylhexane-2,4-dione

Cat. No.: B1295391 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

5-Methylhexane-2,4-dione. The information is intended to guide laboratory personnel in the

safe use of this compound, minimizing exposure risks and ensuring appropriate responses to

emergencies.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 5-Methylhexane-2,4-dione is

presented below. This data is essential for understanding the substance's behavior under

various laboratory conditions.

Property Value

Molecular Formula C₇H₁₂O₂

Molecular Weight 128.17 g/mol [1]

Boiling Point 171.08 °C to 175.9 °C[2]

Flash Point 60.2 °C[2]

Density 0.924 g/cm³ to 0.93 g/cm³
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Hazard Identification and Classification
5-Methylhexane-2,4-dione is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement

Flammable liquids 4 H227: Combustible liquid[1]

Acute toxicity, oral 4 H302: Harmful if swallowed[1]

Skin corrosion/irritation 2 H315: Causes skin irritation[1]

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation[1]

Specific target organ toxicity,

single exposure; Respiratory

tract irritation

3
H335: May cause respiratory

irritation[1]

GHS Pictograms:

alt text

Safe Handling and Storage
Adherence to proper handling and storage protocols is critical to ensure safety in the

laboratory.

Handling:

Avoid contact with skin, eyes, and personal clothing.[3]

Wash hands thoroughly after handling.[3]

Avoid breathing fumes, dust, mist, vapors, or spray.[3]

Use only outdoors or in a well-ventilated area.[3]
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Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,

and eye/face protection.[3]

Keep away from heat, sparks, open flames, and other ignition sources. No smoking.[3]

All equipment used when handling the product must be grounded to prevent static discharge.

[4]

Do not eat, drink, or smoke when using this product.[5]

Storage:

Store in a tightly-closed container when not in use.

Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing agents.

Keep away from sources of ignition.[3]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure.
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Body Part PPE Recommendation Specifications

Eyes/Face

Safety glasses with side

shields or chemical goggles. A

face shield may be necessary

where splash potential is high.

[6][7]

Should comply with OSHA's

eye and face protection

regulations in 29 CFR

1910.133 or European

Standard EN166.

Skin

Chemical-resistant gloves

(e.g., nitrile or neoprene) and a

lab coat or other protective

clothing.

Gloves should be selected

based on their resistance to

the specific chemical and

breakthrough time.

Respiratory

A NIOSH/MSHA approved

respirator may be required if

working in a poorly ventilated

area or if vapors are

generated.

The type of respirator will

depend on the potential for

airborne concentrations to

exceed exposure limits.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Procedure

Inhalation

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

respiration. Keep the affected person warm and

at rest. Get medical attention as soon as

possible.[4]

Skin Contact

Immediately flush the contaminated skin with

soap and water for at least 15 minutes while

removing contaminated clothing and shoes. If

irritation persists after washing, get medical

attention.[3]

Eye Contact

Immediately flush open eyes with running water

for at least 15 minutes, occasionally lifting the

lower and upper eyelids. Get medical attention

immediately.[3]

Ingestion

Do NOT induce vomiting without medical

advice. Rinse mouth with water. Never

administer anything by mouth to an unconscious

person. Obtain medical aid immediately.[3]

Fire and Explosion Hazard Data
5-Methylhexane-2,4-dione is a combustible liquid.

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide (CO₂), or

alcohol-resistant foam.[3][4]

Specific Hazards: Fire may produce irritating, corrosive, and/or toxic gases, including carbon

oxides.[3][4] Vapors are heavier than air and may travel along the ground to a source of

ignition.[4] Containers may explode when heated.[4]

Fire-Fighting Procedures: Wear a NIOSH-approved self-contained breathing apparatus and

full protective gear.[3] Fight fire from a maximum distance or use unmanned master stream

devices. Cool containers with flooding quantities of water until well after the fire is out.[4]
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Accidental Release Measures
In the event of a spill, follow these procedures to minimize hazards.

Personal Precautions: Eliminate all ignition sources (no smoking, flares, sparks, or flames)

from the immediate area.[4] Wear appropriate personal protective equipment.[3] Ensure

adequate ventilation.[3]

Environmental Precautions: Prevent entry into waterways, sewers, basements, or confined

areas.[4]

Containment and Cleaning Up: Stop the leak if it can be done without risk.[4] Absorb or cover

with dry earth, sand, or other non-combustible material and transfer to containers for

disposal.[4] Use clean, non-sparking tools to collect absorbed material.[4]

Initial Actions Hazard Assessment

Spill Response

Large Spill Protocol
Spill Occurs Evacuate Immediate Area Alert Others & Call for Assistance Assess Spill Size & Risk Small & Controllable Spill?

Evaluate

Don Appropriate PPEYes

Wait for Emergency Responders

No

Ensure Adequate Ventilation Eliminate Ignition Sources Contain Spill with Absorbent Material Clean Up with Non-Sparking Tools Dispose of Waste in Sealed Containers Decontaminate Area & Equipment

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.

Experimental Protocols
The toxicity data for 5-Methylhexane-2,4-dione is determined through standardized

experimental protocols, such as those developed by the Organisation for Economic Co-

operation and Development (OECD). Below are summaries of the methodologies for key

toxicological assessments.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.benchchem.com/product/b1295391?utm_src=pdf-body-img
https://www.benchchem.com/product/b1295391?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acute Oral Toxicity (Based on OECD Guideline 401, now
replaced)
This test provides information on health hazards likely to arise from a single, short-term oral

exposure to a substance.[4]

Principle: A single dose of the substance is administered orally to a group of experimental

animals (typically rodents).[4]

Procedure:

Healthy, young adult animals are fasted prior to dosing.

The test substance is administered by gavage in a single dose.

Animals are observed for mortality, signs of toxicity (e.g., tremors, convulsions, salivation,

diarrhea), and changes in body weight for at least 14 days.[4]

A necropsy of all animals is performed at the end of the observation period to identify any

gross pathological changes.[4]

Endpoint: The LD₅₀ (median lethal dose) is determined, which is the statistically derived

single dose of a substance that can be expected to cause death in 50% of the animals.[4]

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
This test assesses the potential of a substance to cause local irritation or corrosion upon

application to the skin.[5]

Principle: The test substance is applied in a single dose to a small area of the skin of an

experimental animal (typically an albino rabbit).[8]

Procedure:

A small area of the animal's fur is clipped.
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A measured amount of the test substance is applied to the skin and covered with a gauze

patch.[9]

The exposure period is typically 4 hours.[8]

After exposure, the patch is removed, and the skin is observed for erythema (redness) and

edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours).[9]

The degree of irritation is scored, and the reversibility of the effects is evaluated over a

period of up to 14 days.[3]

Endpoint: The primary endpoint is the presence and severity of skin irritation or corrosion,

and whether the effects are reversible.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
This test evaluates the potential of a substance to cause irritation or corrosion to the eye.[10]

Principle: A single dose of the test substance is applied to one eye of an experimental animal

(typically an albino rabbit), with the other eye serving as a control.[6]

Procedure:

The test substance is instilled into the conjunctival sac of one eye.[6]

The eyes are examined at 1, 24, 48, and 72 hours after application.[6]

The cornea, iris, and conjunctiva are evaluated for lesions and scored.[11]

The duration of the observation period is sufficient to assess the reversibility of any

observed effects.[6]

Endpoint: The assessment of the nature and severity of ocular lesions, and their reversibility

or irreversibility.
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General Toxicity Testing Workflow

Test Substance Characterization

Animal Selection & Acclimatization

Dose Administration (Oral, Dermal, or Ocular)

Observation for Clinical Signs & Mortality

Data Collection (e.g., Body Weight, Lesion Scores)

Endpoint Determination (e.g., LD50, Irritation Score)

Final Report & Hazard Classification

Click to download full resolution via product page

Caption: General workflow for in-vivo toxicity testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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